N-(2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)ethyl)-1H-benzo[d][1,2,3]triazole-5-carboxamide

• IUPAC Name: N-[2-(4-cyclopropyl-6-oxopyrimidin-1-yl)ethyl]-2H-benzotriazole-5-carboxamide
• InChI: InChI=1S/C16H16N6O2/c23-15-8-13(10-1-2-10)18-9-22(15)6-5-17-16(24)11-3-4-12-14(7-11)20-21-19-12/h3-4,7-10H,1-2,5-6H2,(H,17,24)(H,19,20,21)
• InChI Key: NWQDMTLMIKMFEJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=O)N(C=N2)CCNC(=O)C3=CC4=NNN=C4C=C3
• Molecular Formula: C16H16N6O2
• Molecular Weight: 324.34 g/mol
• CAS No.: 2034511-75-4

Description

N-(2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)ethyl)-1H-benzo[d][1,2,3]triazole-5-carboxamide is a useful research compound. Its molecular formula is C16H16N6O2 and its molecular weight is 324.344. The purity is usually 95%.
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Scientific Research Applications

Pharmacokinetics and Metabolism

Ticagrelor, a compound structurally related to the one mentioned, has been extensively studied for its pharmacokinetics, metabolism, and excretion in healthy subjects. Ticagrelor demonstrates rapid absorption and has an active metabolite formed by O-deethylation. It shows that oxidative loss of the hydroxyethyl side chain forms the major active metabolite, suggesting a complex biotransformation pathway. These findings highlight the compound's metabolism involving multiple oxidative pathways leading to the formation of various metabolites, indicating its significant pharmacokinetic properties (Teng et al., 2010).

Neurological Applications

Research on similar compounds has demonstrated applications in studying neurological disorders. For example, Iodine-123-(S)-2-hydroxy-3-iodo-6-methoxy-N-[(1-ethyl-2-pyrrolidinyl) methyl] benzamide, a radiolabeled benzamide, has been used to study neuropsychiatric disorders such as schizophrenia and Parkinson's disease. The study's findings suggest that radiolabeled benzamides, due to their ectodermic origin and interaction with melanin, might be promising tracers for melanoma, potentially applicable for in vivo visualization of alpha-synuclein deposition in multiple system atrophy and other neurological disorders (Maffioli et al., 1994).

Antifungal and Antimicrobial Research

Compounds with similar structures have been investigated for their antifungal and antimicrobial properties. For instance, neticonazole, a vinyl imidazole derivative, exhibits antifungal activity and has raised interest in the potential cross-sensitization between different imidazole derivatives. This research underlines the chemical's utility in developing new antifungal drugs and understanding the mechanisms behind contact sensitivity and cross-reactivity among antifungals, providing insights into safer and more effective antimicrobial therapies (Hata et al., 1997).

Oncological Research

Research on related compounds has also extended into oncology, particularly in the treatment of solid tumors in children. Studies have explored the use of 5-(3,3-Dimethyl-1-triazeno)imidazole-4-carboxamide (NSC-45388) in various solid tumors resistant to conventional therapy. These studies provide a foundation for investigating the anticancer potential of similar compounds, with an emphasis on their minimal but definite activity as single agents in treating advanced neuroblastoma and rhabdomyosarcoma (Finklestein et al., 1975).